Cas no 1909327-03-2 (8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine;hydrochloride)

• Product Name: 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine;hydrochloride
• CAS No: 1909327-03-2
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• MDL: MFCD29906976
• CID: 5172581
• PubChem ID: 122163364
• Update Time: 2026-03-04

8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-oxa-3-azabicyclo[3.2.1]octane-3-carboximidamide hydrochloride
• 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine;hydrochloride

• MDL： MFCD29906976
• Inchi： 1S/C7H13N3O.ClH/c8-7(9)10-3-5-1-2-6(4-10)11-5;/h5-6H,1-4H2,(H3,8,9);1H
• InChI Key： HAOCXXNTPIJFAL-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CN(C(N)=N)C2.[H]Cl

Additional information on 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine;hydrochloride

Comprehensive Overview of 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine hydrochloride (CAS No. 1909327-03-2)

The compound 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine hydrochloride (CAS No. 1909327-03-2) is a bicyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an oxa-azabicyclo core, makes it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic pathways. Researchers are increasingly interested in this compound due to its carboxamidine functional group, which enhances its binding affinity to biological targets.

In recent years, the demand for novel bicyclic compounds like 8-oxa-3-azabicyclo[3.2.1]octane derivatives has surged, driven by advancements in medicinal chemistry and the need for more selective therapeutics. This compound's hydrochloride salt form improves its solubility, making it suitable for in vitro and in vivo studies. Its applications span from central nervous system (CNS) drug development to enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapy.

One of the most searched questions in scientific databases revolves around the synthetic routes for 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects. The compound's azabicyclo[3.2.1]octane framework is particularly noteworthy, as it mimics natural alkaloids, offering insights into bioactive molecule design. This has led to its inclusion in high-throughput screening libraries for neurodegenerative disease research.

From an SEO perspective, keywords such as "8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine hydrochloride synthesis" and "CAS 1909327-03-2 applications" are frequently queried, reflecting the compound's relevance in academic and industrial settings. Its role in GPCR modulation and ion channel targeting further elevates its profile, as these are hot topics in drug discovery pipelines. Additionally, the hydrochloride salt variant is often preferred for its stability in formulation studies.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis methods for 8-oxa-3-azabicyclo[3.2.1]octane derivatives to minimize waste and energy consumption. This aligns with broader industry shifts toward eco-friendly pharmaceutical production, a topic gaining traction in both scientific literature and public discourse.

In summary, 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamidine hydrochloride (CAS No. 1909327-03-2) represents a versatile and promising compound in modern chemistry. Its bicyclic architecture, combined with functional group versatility, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to remain a focal point in medicinal chemistry and biomolecular engineering.